Cas no 1189868-60-7 (rac 5-Carboxy Desisopropyl Tolterodine-d7)

• Product Name: rac 5-Carboxy Desisopropyl Tolterodine-d7
• CAS No: 1189868-60-7
• MF: C₁₉H₂₃NO₃
• MW: 320.433957338333
• CID: 1064225
• PubChem ID: 71314525
• Update Time: 2025-06-08

rac 5-Carboxy Desisopropyl Tolterodine-d7 Chemical and Physical Properties

Names and Identifiers

• rac 5-Carboxy Desisopropyl Tolterodine-d7
• 3-[3-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-1-phenylpropyl]-4-hydroxybenzoic acid
• DTXSID50747291
• 4-Hydroxy-3-[3-[(1-methylethyl-d7)amino]-1-phenylpropyl]-benzoic Acid
• 1189868-60-7
• 4-Hydroxy-3-(1-phenyl-3-{[(~2~H_7_)propan-2-yl]amino}propyl)benzoic acid

• Inchi： 1S/C19H23NO3/c1-13(2)20-11-10-16(14-6-4-3-5-7-14)17-12-15(19(22)23)8-9-18(17)21/h3-9,12-13,16,20-21H,10-11H2,1-2H3,(H,22,23)/i1D3,2D3,13D
• InChI Key： LXKJBTVDQUGPBU-GYDXGMDDSA-N
• SMILES： OC1C=CC(C(=O)O)=CC=1C(C1C=CC=CC=1)CCNC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 320.21200
• Monoisotopic Mass: 320.21173082g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56000
• LogP: 4.00130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on rac 5-Carboxy Desisopropyl Tolterodine-d7

Professional Introduction to Rac 5-Carboxy Desisopropyl Tolterodine-d7 (CAS No: 1189868-60-7)

Rac 5-Carboxy Desisopropyl Tolterodine-d7, a deuterated derivative of the well-known antimuscarinic agent tolterodine, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its specific chemical structure and isotopic labeling, has garnered considerable attention due to its potential applications in research and therapeutic development. The inclusion of deuterium atoms not only modifies its physical and chemical properties but also enhances its stability and metabolic profile, making it an invaluable tool for both academic investigation and clinical trials.

The chemical structure of Rac 5-Carboxy Desisopropyl Tolterodine-d7 (CAS No: 1189868-60-7) is derived from tolterodine, a compound widely recognized for its efficacy in treating overactive bladder syndrome. By removing the isopropyl group and introducing deuterium atoms at specific positions, researchers have created a molecule that retains the pharmacological activity of tolterodine while offering improved pharmacokinetic characteristics. This modification is particularly crucial in drug development, where metabolic stability and duration of action are critical factors.

In recent years, the demand for high-quality pharmaceutical intermediates has surged, driven by the need for more precise and effective treatments. Rac 5-Carboxy Desisopropyl Tolterodine-d7 stands out as a compound that meets these demands. Its deuterated nature makes it an excellent candidate for use in drug metabolism studies, allowing researchers to gain deeper insights into the metabolic pathways of antimuscarinic agents. This information is vital for optimizing drug formulations and reducing the risk of adverse effects.

The significance of this compound extends beyond its utility as a research tool. The field of pharmacology has seen significant advancements in the development of targeted therapies, particularly in the treatment of neurological and urological disorders. Rac 5-Carboxy Desisopropyl Tolterodine-d7 has been explored in preclinical studies as a potential therapeutic agent for conditions such as overactive bladder and neurogenic bladder. Its unique properties make it an attractive candidate for further investigation into new treatment modalities.

One of the most compelling aspects of Rac 5-Carboxy Desisopropyl Tolterodine-d7 is its potential to serve as a scaffold for the development of novel drugs. The deuterium-labeled structure provides a stable backbone that can be modified to enhance specific pharmacological properties. This flexibility is particularly valuable in drug design, where subtle changes in molecular structure can significantly impact efficacy and safety profiles. Researchers are leveraging this compound to explore new chemical entities (NCEs) that could revolutionize the treatment of various disorders.

The synthesis of Rac 5-Carboxy Desisopropyl Tolterodine-d7 represents a testament to the ingenuity of modern synthetic chemistry. The process involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced techniques such as deuterium exchange reactions have been employed to introduce deuterium atoms at desired positions within the molecule. These techniques not only enhance the compound's stability but also provide valuable insights into its metabolic behavior.

In conclusion, Rac 5-Carboxy Desisopropyl Tolterodine-d7 (CAS No: 1189868-60-7) is a multifaceted compound with significant implications for both research and clinical applications. Its unique structure, derived from tolterodine with modifications including deuterium labeling, makes it an exceptional tool for studying drug metabolism and developing new therapeutic agents. As research in pharmaceutical chemistry continues to evolve, compounds like this are poised to play a pivotal role in advancing our understanding of disease mechanisms and improving patient outcomes.